Cas no 1803685-90-6 (4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1803685-90-6
• MF: C₇H₂F₆INO₂
• MW: 372.991175174713
• CID: 4829635
• Update Time: 2025-06-09

4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6INO2/c8-6(9,10)5-4(17-7(11,12)13)2(16)1-3(14)15-5/h1H,(H,15,16)
• InChI Key： IGNMXNAMOYVAFP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=C(C(F)(F)F)N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 408
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803685-90-6): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1803685-90-6, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of multiple fluorinated and iodinated substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The molecular structure of 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with a hydroxyl group at the 4-position, an iodine atom at the 6-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in various synthetic transformations. The presence of both iodine and fluorine atoms makes it particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex organic molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer metabolism. 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has emerged as a key intermediate in the synthesis of several kinase inhibitors that have shown promising preclinical activity. For instance, researchers have utilized this compound to develop novel inhibitors of tyrosine kinases, which play a critical role in signal transduction pathways associated with tumor growth and survival. The trifluoromethyl and trifluoromethoxy groups enhance the lipophilicity and metabolic stability of these inhibitors, making them more suitable for oral administration.

The pharmaceutical industry has also explored the use of 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in the development of antiviral agents. The structural motif present in this compound has been found to interact effectively with viral proteases and polymerases, thereby inhibiting viral replication. One notable example is its application in synthesizing inhibitors of HIV protease, where the pyridine ring serves as a scaffold for binding to the active site of the enzyme. The presence of halogen atoms facilitates strong interactions with polar residues in the enzyme's active site, improving binding affinity and efficacy.

Moreover, 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been employed in the synthesis of central nervous system (CNS) drugs. The lipophilic nature of its structure enhances blood-brain barrier penetration, making it an ideal candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have modified this intermediate to create molecules that inhibit beta-secretase, an enzyme involved in the production of amyloid-beta plaques, which are characteristic pathological features of Alzheimer's disease.

The synthesis of 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its versatility as a synthetic intermediate. Typically, it is prepared through a sequence of halogenation reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions allows for precise control over regioselectivity, enabling chemists to introduce specific substituents at desired positions on the pyridine ring. Advanced techniques such as flow chemistry have also been utilized to optimize reaction conditions and improve yields.

In conclusion, 4-Hydroxy-6-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803685-90-6) is a versatile and highly functionalized heterocyclic compound that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features make it an indispensable intermediate for developing novel therapeutic agents targeting various diseases, including cancer, viral infections, and neurological disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.